Cas no 177948-01-5 (tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate)

• Product Name: tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate
• CAS No: 177948-01-5
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 1366497
• PubChem ID: 11759029
• Update Time: 2025-10-31

tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[4-hydroxy-1-(phenylmethyl)-4-piperidinyl]methyl]-,1,1-dimethylethyl ester
• tert-butyl (1-benzyl-4-hydroxypiperidin-4-yl)methylcarbamate
• tert-butyl N-[(1-benzyl-4-hydroxypiperidin-4-yl)methyl]carbamate
• 177948-01-5
• AKOS016375424
• CS-0273213
• N-Boc-4-(aminomethyl)-1-benzylpiperidin-4-ol
• tert-butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate
• DA-09172
• NS-05377
• SCHEMBL2348786
• Tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)carbamate
• CHA94801
• MFCD16885412
• 1-Benzyl-4-hydroxy-4-(tert-butyloxycarbonylamino)methyl piperidine
• (1-benzyl-4-hydroxy-piperidin-4-ylmethyl)-carbamic acid tert-butyl ester
• ZKJILBAHXIZOKR-UHFFFAOYSA-N
• EN300-6197386
• tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(21)19-14-18(22)9-11-20(12-10-18)13-15-7-5-4-6-8-15/h4-8,22H,9-14H2,1-3H3,(H,19,21)
• InChI Key： ZKJILBAHXIZOKR-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 320.21014
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 467.8±25.0 °C at 760 mmHg
• Flash Point: 236.7±23.2 °C
• PSA: 61.8
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate

tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate (CAS No. 177948-01-5): A Comprehensive Overview

The compound tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate (CAS No. 177948-01-5) is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a piperidine core modified with benzyl and hydroxy groups, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound under variations like "tert-butyl carbamate derivative" or "1-benzyl-4-hydroxy-4-piperidinyl methylcarbamate," highlighting its relevance in modern drug discovery.

In recent years, the demand for piperidine-based compounds has surged due to their role in designing central nervous system (CNS) therapeutics. The hydroxy group in tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate enhances its solubility and reactivity, making it a preferred choice for medicinal chemistry applications. Discussions on platforms like PubMed and ResearchGate often focus on its potential in targeting neurodegenerative diseases, aligning with the growing interest in brain health and cognitive enhancement supplements.

From a synthetic perspective, this compound exemplifies the versatility of carbamate-protected amines, a class of molecules widely used in peptide synthesis and prodrug design. Its tert-butyl moiety offers stability during reactions, a feature frequently explored in forums like StackExchange Chemistry. Queries such as "how to deprotect tert-butyl carbamate" or "applications of benzyl-protected piperidines" reflect the practical challenges and opportunities associated with this compound.

Environmental and regulatory considerations also play a role in its usage. While not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste—a topic gaining traction in sustainable pharma discussions. Researchers are increasingly optimizing routes to produce tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate using catalytic methods, addressing the industry's push toward eco-friendly manufacturing.

In summary, tert-Butyl (1-benzyl-4-hydroxy-4-piperidinyl)methylcarbamate (CAS No. 177948-01-5) bridges multiple disciplines, from drug development to synthetic methodology. Its prominence in literature and search trends underscores its importance as a building block for next-generation therapeutics, particularly in areas like neurology and precision medicine. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in answering the question: "how to design safer, more effective drugs?"